1-(Morpholin-4-yl)propan-2-yl 2-chlorobenzoate

• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 2-chlorobenzoate
• InChI: InChI=1S/C14H18ClNO3/c1-11(10-16-6-8-18-9-7-16)19-14(17)12-4-2-3-5-13(12)15/h2-5,11H,6-10H2,1H3
• InChI Key: YOPXUJJEKFGVQW-UHFFFAOYSA-N
• SMILES: CC(CN1CCOCC1)OC(=O)C2=CC=CC=C2Cl

Description

1-(Morpholin-4-yl)propan-2-yl 2-chlorobenzoate is a chemical compound that is widely used in scientific research. It is a derivative of benzoic acid and is commonly referred to as MPBC. The compound has gained popularity due to its unique chemical properties and potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of MPBC is not well understood. However, it is believed to interact with specific enzymes and proteins in biological systems, leading to various biochemical and physiological effects.
Biochemical and physiological effects:
MPBC has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and to possess anti-inflammatory properties. MPBC has also been shown to inhibit the activity of specific enzymes in biological systems, leading to changes in cellular metabolism and signaling pathways.

Advantages and Limitations for Lab Experiments

MPBC has several advantages for use in laboratory experiments. It is readily available and easy to synthesize, making it an attractive option for researchers. MPBC is also stable under a wide range of conditions, making it suitable for use in various assays and experiments. However, MPBC has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the use of MPBC in scientific research. One potential application is the development of new anticancer agents based on the structure of MPBC. MPBC could also be used as a tool for studying specific enzymes and proteins in biological systems. Additionally, the fluorescent properties of MPBC could be used for imaging applications in biological systems.
In conclusion, 1-(Morpholin-4-yl)propan-2-yl 2-chlorobenzoate is a chemical compound with potential applications in various fields of scientific research. Its unique chemical properties and potential applications make it an attractive option for researchers. Further research is needed to fully understand the mechanism of action of MPBC and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of MPBC involves the reaction of 2-chlorobenzoic acid with morpholine and 2-bromo-1-phenylpropan-1-ol. The reaction is carried out in the presence of a catalyst such as triethylamine and a solvent such as dichloromethane. The resulting product is purified using column chromatography to obtain pure MPBC.

Scientific Research Applications

MPBC has been extensively used in scientific research due to its potential applications in various fields. It has been used as a building block for the synthesis of various bioactive compounds, including anticancer agents, antifungal agents, and anti-inflammatory agents. MPBC has also been used as a fluorescent probe for the detection of metal ions in biological systems.